Cas no 52098-56-3 (N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)propanamide)

N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)propanamide structure
52098-56-3 structure
Product Name:N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)propanamide
CAS No:52098-56-3
MF:C21H34N2O
MW:330.507465839386
CID:1575772
PubChem ID:3040365
Update Time:2025-04-21

N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)propanamide
    • DTXSID30200091
    • 1-Ethyl-2,2,6,6-tetramethyl-4-(N-propionyl-N-benzylamino)piperidine
    • BRN 0415955
    • Propanamide, N-(1-ethyl-2,2,6,6-tetramethyl-4-piperidinyl)-N-(phenylmethyl)-
    • Piperidine, 4-(N-propionyl)benzylimino-1-ethyl-2,2,6,6-tetramethyl-
    • 52098-56-3
    • 5-22-08-00165 (Beilstein Handbook Reference)
    • Propionamide, N-benzyl-N-(1-ethyl-2,2,6,6-tetramethylpiperidin-4-yl)-
    • Inchi: 1S/C21H34N2O/c1-7-19(24)22(16-17-12-10-9-11-13-17)18-14-20(3,4)23(8-2)21(5,6)15-18/h9-13,18H,7-8,14-16H2,1-6H3
    • InChI Key: OLBDEDMZJYJTDN-UHFFFAOYSA-N
    • SMILES: O=C(CC)N(CC1C=CC=CC=1)C1CC(C)(C)N(CC)C(C)(C)C1

Computed Properties

  • Exact Mass: 330.26732
  • Monoisotopic Mass: 330.267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 160.7°C
  • Refractive Index: 1.534
  • PSA: 23.55
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